Cas no 532966-51-1 (4-Ethyl-3-hydroxybenzaldehyde)

• Product name: 4-Ethyl-3-hydroxybenzaldehyde
• CAS No: 532966-51-1
• MF: C₉H₁₀O₂
• Molecular Weight: 150.1745
• CID: 938290
• PubChem ID: 45082913

4-Ethyl-3-hydroxybenzaldehyde Properties

Names and Identifiers

• null
• 4-ethyl-3-hydroxybenzaldehyde
• Benzaldehyde, 4-ethyl-3-hydroxy- (9CI)
• BENZALDEHYDE, 4-ETHYL-3-HYDROXY-
• 4-ETHYL-3-HYDROXY-BENZALDEHYDE
• MB23812
• RWGUJCCQJVSVNS-UHFFFAOYSA-N
• DB-128932
• DTXSID50665360
• 532966-51-1
• SCHEMBL3431177
• 4-Ethyl-3-hydroxybenzaldehyde

• Inchi： 1S/C9H10O2/c1-2-8-4-3-7(6-10)5-9(8)11/h3-6,11H,2H2,1H3
• InChIKey： RWGUJCCQJVSVNS-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C(C([H])=O)C([H])=C([H])C=1C([H])([H])C([H])([H])[H]

Computed Properties

• 精确分子量: 150.068079557 g/mol
• 同位素质量: 150.068079557 g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 2
• 重原子数量: 11
• 可旋转化学键数量: 2
• 复杂度: 134
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 分子量: 150.17
• 拓扑分子极性表面积: 37.3
• XLogP3: 1.8